Cas no 21928-11-0 (Methyl 4-(dimethylcarbamoyl)benzoate)

• Product Name: Methyl 4-(dimethylcarbamoyl)benzoate
• CAS No: 21928-11-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 850790
• Update Time: 2026-04-29

Methyl 4-(dimethylcarbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(dimethylcarbamoyl)benzoate
• Benzoic acid, 4-[(dimethylamino)carbonyl]-, methyl ester

• Inchi： InChI=1S/C11H13NO3/c1-12(2)10(13)8-4-6-9(7-5-8)11(14)15-3/h4-7H,1-3H3
• InChI Key： PQPORQNZFWYDOI-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)C1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 207.08959
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.61

Additional information on Methyl 4-(dimethylcarbamoyl)benzoate

Methyl 4-(dimethylcarbamoyl)benzoate: A Comprehensive Overview

Methyl 4-(dimethylcarbamoyl)benzoate, also known by its CAS number 21928-11-0, is a versatile organic compound with significant applications in various industries. This compound, characterized by its benzoate backbone and dimethylcarbamoyl substituent, has garnered attention due to its unique chemical properties and diverse functional groups. The molecule's structure, which includes a methyl ester group, contributes to its stability and reactivity, making it a valuable component in both academic research and industrial processes.

The synthesis of Methyl 4-(dimethylcarbamoyl)benzoate typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in synthetic chemistry have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. For instance, researchers have explored the use of catalytic systems and green chemistry principles to optimize the synthesis process. These innovations not only enhance the compound's accessibility but also align with global sustainability goals.

One of the most notable applications of Methyl 4-(dimethylcarbamoyl)benzoate is in the field of agricultural chemistry, where it serves as a precursor for various pesticides and herbicides. Its ability to interact with biological systems makes it an effective intermediate in the development of crop protection agents. Additionally, this compound has found utility in the pharmaceutical industry, particularly in the synthesis of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in drug discovery programs targeting diseases such as cancer and inflammation.

The structural versatility of Methyl 4-(dimethylcarbamoyl)benzoate also lends itself to applications in material science. Its ability to form stable polymers and coatings has been explored in recent research, offering new possibilities for advanced materials development. Furthermore, the compound's reactivity towards nucleophilic substitutions and condensation reactions makes it a valuable building block in organic synthesis.

From an environmental perspective, understanding the fate and transport of Methyl 4-(dimethylcarbamoyl)benzoate in natural systems is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation pathways under various environmental conditions, providing insights into its persistence and potential risks. These findings are essential for regulatory agencies aiming to establish safe handling guidelines for this compound.

In conclusion, Methyl 4-(dimethylcarbamoyl)benzoate (CAS No: 21928-11-0) is a multifaceted compound with a wide range of applications across different sectors. Its chemical properties, synthetic accessibility, and functional versatility continue to drive innovation in both academic and industrial settings. As research progresses, new opportunities for leveraging this compound's potential are expected to emerge, further solidifying its role as a key player in modern chemistry.